Cas no 854898-53-6 (Rosuvastatin impurity B)

Rosuvastatin impurity B is a known process-related impurity in the synthesis of Rosuvastatin, a widely used statin for managing cholesterol levels. This impurity is structurally characterized and is typically monitored to ensure the purity and quality of the active pharmaceutical ingredient (API). Its identification and quantification are critical for compliance with regulatory standards, such as ICH guidelines, which mandate strict control of impurities in pharmaceuticals. High-purity reference standards of Rosuvastatin impurity B are essential for analytical method development, validation, and routine quality control testing in pharmaceutical manufacturing. Proper characterization of this impurity aids in maintaining batch consistency and ensuring drug safety.

Rosuvastatin impurity B structure

Product Name:Rosuvastatin impurity B

CAS No:854898-53-6

MF:C₂₂H₂₈FN₃O₆S

MW:481.537628173828

CID:3163170

Update Time:2025-06-07

Rosuvastatin impurity B Chemical and Physical Properties

Names and Identifiers

- Rosuvastatin (6S)-Isomer Sodium Salt
- (βR,δS,6S)-8-Fluoro-5,6-dihydro-β,δ-dihydroxy-4-(1-methylethyl)-2-[methyl(methylsulfonyl)amino]benzo[h]quinazoline-6-pentanoic acid (ACI)
- Rosuvastatin impurity B
- Inchi： 1S/C22H28FN3O6S/c1-11(2)20-17-10-16(18(28)8-13(27)9-19(29)30)15-7-12(23)5-6-14(15)21(17)25-22(24-20)26(3)33(4,31)32/h5-7,11,13,16,18,27-28H,8-10H2,1-4H3,(H,29,30)/t13-,16+,18+/m1/s1
- InChI Key： FHIVIRAXRANEIW-SKDZVZGDSA-N
- SMILES： C(C1N=C(N(C)S(=O)(=O)C)N=C2C3C=CC(F)=CC=3[C@H](CC=12)[C@@H](O)C[C@@H](O)CC(=O)O)(C)C

Rosuvastatin impurity B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	R212590-1mg	Rosuvastatin impurity B	854898-53-6	1mg	$87.00	2023-05-17
TRC	R212590-2.5mg	Rosuvastatin impurity B	854898-53-6	2.5mg	$ 720.00	2022-06-03
TRC	R212590-5mg	Rosuvastatin impurity B	854898-53-6	5mg	$242.00	2023-05-17
TRC	R212590-10mg	Rosuvastatin impurity B	854898-53-6	10mg	$431.00	2023-05-17

Rosuvastatin impurity B Production Method

Production Method 1

147098-20-2

854898-53-6

854898-48-9

Reaction Conditions

1.1 Solvents: Water ; 14 h, rt

Reference

A study of photodegradation of drug rosuvastatin calcium in solid state and solution under UV and visible light irradiation: The influence of certain dyes as efficient stabilizers

Litvic, M.; et al, Journal of Photochemistry and Photobiology, 2013, 252, 84-92